6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine

• IUPAC Name: (4-ethoxyphenyl)-[4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H26N6O2/c1-3-31-19-7-5-18(6-8-19)23(30)29-14-12-28(13-15-29)22-11-10-21(26-27-22)25-20-9-4-17(2)16-24-20/h4-11,16H,3,12-15H2,1-2H3,(H,24,25,26)
• InChI Key: GFHAPIQQMDQTSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=NC=C(C=C4)C
• Molecular Formula: C23H26N6O2
• Molecular Weight: 418.5 g/mol

Description

6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine is a chemical compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action for 6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins that are involved in the growth and spread of cancer cells or the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells, as well as to reduce inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is that it has been shown to be relatively stable and easy to work with. However, limitations include the fact that it can be expensive to synthesize and may not be widely available for use in research.

Future Directions

There are many potential future directions for research on 6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine. Some possible areas of focus include further studies on its mechanism of action, exploring its potential use in combination with other drugs or therapies, and investigating its potential as a treatment for other diseases or disorders. Additionally, more research is needed to determine the optimal dosage and administration methods for this compound.
In conclusion, this compound is a promising compound that has been studied for its potential use in various scientific research applications. While more research is needed to fully understand its mechanism of action and potential uses, the findings to date suggest that it may have significant therapeutic potential.

Synthesis Methods

The synthesis method for 6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine involves a multi-step process that includes the use of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the compound can be synthesized in a laboratory setting.

Scientific Research Applications

This compound has been studied for its potential use in various scientific research applications, particularly in the field of medicinal chemistry. It has been found to have potential as a treatment for certain types of cancer, as well as for neurological disorders such as Alzheimer's disease and Parkinson's disease.